Cas no 1021240-06-1 (2-(4-Acetylpiperazin-1-yl)benzaldehyde)

• Product Name: 2-(4-Acetylpiperazin-1-yl)benzaldehyde
• CAS No: 1021240-06-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4772663
• Update Time: 2026-02-26

2-(4-Acetylpiperazin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylpiperazin-1-yl)benzaldehyde
• NE52982
• 2-(4-Acetylpiperazin-1-yl)benzaldehyde

• Inchi： 1S/C13H16N2O2/c1-11(17)14-6-8-15(9-7-14)13-5-3-2-4-12(13)10-16/h2-5,10H,6-9H2,1H3
• InChI Key： KFKXHZVBHCEHSS-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC=CC=2C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 0.8
• Topological Polar Surface Area: 40.6

Additional information on 2-(4-Acetylpiperazin-1-yl)benzaldehyde

Professional Introduction to 2-(4-Acetylpiperazin-1-yl)benzaldehyde (CAS No. 1021240-06-1)

2-(4-Acetylpiperazin-1-yl)benzaldehyde, a compound with the chemical identifier CAS No. 1021240-06-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of benzaldehyde derivatives, characterized by the presence of an acetyl group attached to a piperazine ring, which confers unique chemical and pharmacological properties. The benzaldehyde moiety is well-known for its role as an intermediate in the synthesis of various pharmacologically active agents, while the piperazine ring enhances solubility and bioavailability, making it a valuable scaffold for drug development.

The structural features of 2-(4-Acetylpiperazin-1-yl)benzaldehyde make it a versatile building block for medicinal chemists. The acetyl group on the piperazine ring not only influences the electronic properties of the molecule but also provides a site for further functionalization. This allows for the creation of more complex derivatives with tailored biological activities. In recent years, there has been growing interest in benzaldehyde derivatives due to their potential applications in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 2-(4-Acetylpiperazin-1-yl)benzaldehyde is its role in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules that interact with specific biological targets. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The acetyl group on the piperazine ring has been particularly useful in modulating the binding affinity and selectivity of these derivatives.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(4-Acetylpiperazin-1-yl)benzaldehyde interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to various protein pockets with high affinity, suggesting its potential as a lead compound for drug discovery. These studies have also highlighted the importance of optimizing the substitution patterns on the benzaldehyde and piperazine moieties to improve pharmacokinetic properties and reduce off-target effects.

In addition to its applications in central nervous system disorders, 2-(4-Acetylpiperazin-1-yl)benzaldehyde has shown promise in other therapeutic areas. For example, researchers have investigated its potential as an antiviral agent, demonstrating that certain derivatives can inhibit viral replication by interfering with key viral enzymes. This has sparked interest in exploring its efficacy against emerging infectious diseases.

The synthesis of 2-(4-Acetylpiperazin-1-yl)benzaldehyde is another area where significant progress has been made. Modern synthetic methodologies have enabled chemists to produce this compound efficiently and in high purity, facilitating its use in both academic research and industrial applications. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste and minimizing environmental impact.

The pharmacological profile of 2-(4-Acetylpiperazin-1-yl)benzaldehyde continues to be an area of active investigation. Preclinical studies have provided valuable insights into its mechanisms of action and potential therapeutic benefits. These studies have laid the groundwork for future clinical trials aimed at evaluating its efficacy and safety in treating various diseases. The growing body of evidence supporting the utility of this compound underscores its importance as a pharmaceutical intermediate.

As our understanding of molecular interactions evolves, so too does our appreciation for compounds like 2-(4-Acetylpiperazin-1-yl)benzaldehyde. The integration of cutting-edge technologies such as artificial intelligence and machine learning is revolutionizing drug discovery, enabling researchers to identify new applications for existing molecules more rapidly than ever before. This interdisciplinary approach holds great promise for accelerating the development of novel therapeutics based on well-characterized scaffolds like this one.

In conclusion, 2-(4-Acetylpiperazin-1-yl)benzaldehyde represents a fascinating example of how structural modifications can yield compounds with significant pharmaceutical potential. Its unique combination of chemical features makes it a valuable tool for medicinal chemists seeking to develop new treatments for a wide range of diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.